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Compound of Interest |

2-Chloro-6-ethoxy-4-formylphenyl
Compound Name:

acetate
CAS No.: 634168-17-5
Cat. No.: B1607428

Get Quote

\ J

CAS Number: 634168-17-5 Primary Application: Advanced Organic Synthesis, Medicinal
Chemistry Scaffolds (Aldehyde-based Therapeutics)[1]

Executive Technical Summary

2-Chloro-6-ethoxy-4-formylphenyl acetate (CAS 634168-17-5) is a highly functionalized
aromatic building block characterized by a dense substitution pattern on the benzene ring. It
serves as a protected "masked phenol” derivative of 3-chloro-5-ethoxy-4-hydroxybenzaldehyde
(CAS 70842-33-0).

This compound is of significant interest in drug discovery, particularly in the development of
hemoglobin modulators and Schiff base-forming agents. The presence of the aldehyde moiety
allows for covalent binding to amine residues (e.g., N-terminal valine in hemoglobin), a
mechanism central to the efficacy of antisickling agents like Voxelotor. The acetate group acts
as a protecting group for the phenol, enhancing lipophilicity and stability during intermediate
processing, while the chloro and ethoxy substituents provide steric and electronic tuning
essential for Structure-Activity Relationship (SAR) optimization.
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hysicochemical Profile[21[21[41[5][6][Z][8]

Property Specification

CAS Number 634168-17-5

70842-33-0 (3-Chloro-5-ethoxy-4-
Parent Phenol CAS

hydroxybenzaldehyde)
Molecular Formula C11H11ClOa4
Molecular Weight 242.66 g/mol
Appearance Off-white to pale yellow crystalline solid

Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

Solubility ) )
in water

Aryl Aldehyde (C4), Aryl Acetate (C1), Aryl
Chloride (C2)

Reactive Moieties

Structural Logic & Synthetic Utility

The utility of CAS 634168-17-5 lies in its "push-pull" electronic structure and orthogonal
reactivity.

Electronic Tuning

o Formyl Group (C4): An electron-withdrawing group (EWG) that activates the ring for
nucleophilic attack, though its primary role is Schiff base formation.

o Ethoxy Group (C6): A strong electron-donating group (EDG) by resonance. It increases
electron density, counteracting the EWG effect of the aldehyde and modulating the pKa of
the phenol (once deprotected).

e Chlorine Atom (C2): Provides lipophilic bulk and weak electron withdrawal. In medicinal
chemistry, this halogen often fills hydrophobic pockets in protein targets (e.g., hemoglobin
allosteric sites).

The Acetate "Mask"
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The acetate ester at C1 is not merely a structural feature but a strategic synthetic handle.

e Protection: It prevents the phenolic hydroxyl from interfering during reactions targeting the
aldehyde (e.qg., specific oxidations or Wittig reactions).

 Purification: The acetylated form often crystallizes more readily than the free phenol, allowing
for higher purity isolation.

o Activation: In some pathways, the acetate serves as a leaving group or a precursor to
generate a phenolate in situ under mild basic conditions.

Synthetic Pathway & Protocol

The synthesis typically proceeds from Ethylvanillin (3-ethoxy-4-hydroxybenzaldehyde), a
commercially available starting material. The workflow involves regioselective chlorination
followed by acetylation.

Synthesis Diagram (DOT)

Ethylvanillin Step 1: Chlorination 3-Chloro-5-ethoxy-4-hydroxybenzaldehyde Step 2: Acetylation 2-Chloro-6-ethoxy-4-formylphenyl acetate
(3-Ethoxy-4-hydroxybenzaldehyde) (NCS or SO2CI2) (CAS 70842-33-0) (Ac20 / Pyridine) (CAS 634168-17-5)

Click to download full resolution via product page

Caption: Synthetic route from Ethylvanillin to the target Acetate via regioselective chlorination.

Detailed Experimental Protocol

Note: This protocol describes the acetylation of the parent phenol (Intermediate).
Reagents:

e 3-Chloro-5-ethoxy-4-hydroxybenzaldehyde (1.0 eq)

o Acetic Anhydride (1.5 eq)

e Pyridine (2.0 eq) or Triethylamine (2.5 eq)
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e Dichloromethane (DCM) [Solvent]
o DMAP (4-Dimethylaminopyridine) [Catalyst, 0.05 eq]
Procedure:

» Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g
(approx. 50 mmol) of 3-chloro-5-ethoxy-4-hydroxybenzaldehyde in 100 mL of anhydrous
DCM.

o Base Addition: Cool the solution to 0°C in an ice bath. Add Pyridine (or Triethylamine)
dropwise to prevent exotherms. Add catalytic DMAP.

o Acetylation: Add Acetic Anhydride dropwise over 15 minutes.

» Reaction: Remove the ice bath and allow the mixture to stir at room temperature (25°C) for
2—4 hours. Monitor by TLC (Hexane:EtOAc 7:3) until the starting phenol spot disappears.

e Quench: Quench the reaction by adding 50 mL of saturated NaHCOs solution. Stir vigorously
for 10 minutes to hydrolyze excess anhydride.

o Extraction: Separate the organic layer. Extract the aqueous layer once with 30 mL DCM.
Combine organic layers.

e Wash: Wash combined organics with 1M HCI (to remove pyridine), followed by Brine.

» Drying & Isolation: Dry over anhydrous Na2SOas, filter, and concentrate under reduced
pressure.

 Purification: Recrystallize the crude solid from Ethanol/Hexane or purify via flash column
chromatography to yield 2-Chloro-6-ethoxy-4-formylphenyl acetate.

Analytical Characterization (QC)

To ensure scientific integrity, the identity of CAS 634168-17-5 must be validated using the
following spectral markers.
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Technique Diagnostic Signal Interpretation

Aldehyde proton (-CHO).

1H NMR (CDCls) 4 9.8-9.9 ppm (s, 1H) o o
Confirming oxidation state.

Acetate methyl (-COCHs).
0 2.3-2.4 ppm (s, 3H) Diagnostic for successful

protection.

Aromatic protons. Pattern
0 7.3—-7.6 ppm (m, 2H) ] o
confirms 1,2,3,5-substitution.

0 4.1 ppm (q), 1.4 ppm (t) Ethoxy group (-OCH2CHs).
Ester Carbonyl (C=0). Higher
IR Spectroscopy 1760-1770 cm~1 freq than aldehyde due to
phenol ester nature.
1690-1700 cm—1 Aldehyde Carbonyl (C=0).
Shifted later (more
HPLC Retention Time hydrophobic) compared to

parent phenol.

Application in Drug Development
Hemoglobin Modulation Logic

Aldehyde-bearing aromatics are critical in treating Sickle Cell Disease (SCD). They function by
forming a reversible Schiff base with the N-terminal valine of the hemoglobin alpha-chain.

e Mechanism: The aldehyde (C4) condenses with the amine to form an imine.

e Role of CAS 634168-17-5: This molecule allows researchers to explore the impact of the
Chloro and Ethoxy substituents on the stability of that Schiff base.

o The Acetate is removed in vivo (by esterases) or in vitro (by hydrolysis) to reveal the active
phenol.
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o The Phenol then participates in hydrogen bonding within the hemoglobin pocket,
stabilizing the oxygenated state (R-state) of hemoglobin.

Metabolic Pathway Diagram

Hemoglobin (Hb)
N-term Valine
Acetate Precursor Activation Active Phenol + Hb (-H20 Hb-Schiff Base Complex

Esterase / Hydrolysis - ------- (CAS 634168-17-5) | (CAS 70842-33-0) (Therapeutic Effect)

Click to download full resolution via product page

Caption: Bio-activation of the acetate scaffold to the active hemoglobin-binding phenol.

Safety & Handling (GHS)

e Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

e Handling: Handle in a fume hood. Avoid dust formation. The compound hydrolyzes slowly in
moist air; store under inert atmosphere (Argon/Nitrogen) at 2—8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 4-Formyl-2-methoxyphenyl acetate (881-68-5) - Chemical Safety, Models, Suppliers,
Regulation, and Patents - Chemchart [chemchart.com]

e 2. Combi-Blocks [combi-blocks.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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